Cas no 165549-99-5 (Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI))

• Product name: Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI)
• CAS No: 165549-99-5
• MF: C₁₄H₁₆N₂O₂S
• MW: 276.35404
• CID: 143049
• PubChem ID: 3001553

Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid,[4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester (9CI)
• O-propan-2-yl N-(4-cyano-3-prop-2-enoxyphenyl)carbamothioate
• Carbamothioic acid, (4-cyano-3-(2-propenyloxy)phenyl)-, O-(1-methylethyl) ester
• Carbamothioic acid, [4-cyano-3-(2-propenyloxy)phenyl]-, O-(1-methylethyl) ester
• DTXSID60167981
• 165549-99-5
• O-isopropyl N-(3-allyloxy-4-cyano-phenyl)carbamothioate

• Inchi： InChI=1S/C14H16N2O2S/c1-4-7-17-13-8-12(6-5-11(13)9-15)16-14(19)18-10(2)3/h4-6,8,10H,1,7H2,2-3H3,(H,16,19)
• InChI Key： GSFVJZVILJEWFI-UHFFFAOYSA-N
• SMILES： C=CCOC1=CC(NC(OC(C)C)=S)=CC=C1C#N

Computed Properties

• Exact Mass: 276.09338
• Monoisotopic Mass: 276.09324893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 86.4Ų

Experimental Properties

• PSA: 54.28